(1R,2R,3R)-3-Aminooxycyclohexane-1,2-diol;hydrochloride
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Description
(1R,2R,3R)-3-Aminooxycyclohexane-1,2-diol;hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO3 and its molecular weight is 183.63. The purity is usually 95%.
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Scientific Research Applications
Chiral Building Blocks and Peptidomimetics
Research by Defant et al. (2011) explores the use of a bicyclic lactone derived from cellulose in synthesizing a new δ-sugar amino acid, highlighting the potential of cyclic compounds as chiral building blocks for developing peptidomimetics with restricted structures. This approach underscores the value of such compounds in accessing new therapeutic agents and materials with specific biological activities (Defant, Mancini, Torri, Malferrari, & Fabbri, 2011).
Catalysis and Organic Synthesis
The study by Niesmann, Klingebiel, and Noltemeyer (1996) focuses on the reactions of di-tert-butyl(di-tert-butylphenylsilylimino) silane with various compounds, including the formation of aminochlorosilane and isopropenyloxysilylamine. These findings reveal the versatility of cyclic and acyclic compounds in catalysis and organic synthesis, offering pathways to novel materials and chemical intermediates (Niesmann, Klingebiel, & Noltemeyer, 1996).
Pharmacological Applications
Kopp et al. (2021) investigate tetrahydropyran derivatives with high σ1 receptor affinity, demonstrating significant antitumor and analgesic activities. This research highlights the therapeutic potential of cyclic compounds in developing drugs targeting specific receptors, offering insights into the design and synthesis of molecules with high pharmacological efficacy (Kopp, Civenni, Marson, Laurini, Pricl, Catapano, Humpf, Almansa, Nieto, Schepmann, & Wünsch, 2021).
Material Science and Environmental Studies
Silva et al. (2013) discuss the environmental exposure to 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), a plasticizer used to replace phthalates. While focusing on a different compound, this study underscores the importance of understanding the environmental impact and human exposure to synthetic chemicals, including cyclic compounds, through the measurement of oxidative metabolites (Silva, Jia, Samandar, Preau, & Calafat, 2013).
Properties
IUPAC Name |
(1R,2R,3R)-3-aminooxycyclohexane-1,2-diol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3.ClH/c7-10-5-3-1-2-4(8)6(5)9;/h4-6,8-9H,1-3,7H2;1H/t4-,5-,6-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMMVIICAEJHLAP-RWOHWRPJSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C(C1)ON)O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@H]([C@@H](C1)ON)O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.